Cas no 1699369-96-4 (1H-indole-3,4-dicarbonitrile)

• Product Name: 1H-indole-3,4-dicarbonitrile
• CAS No: 1699369-96-4
• MF: C₁₀H₅N₃
• MW: 167.166801214218
• MDL: MFCD30297904
• CID: 5616626
• PubChem ID: 107919671
• Update Time: 2025-10-29

1H-indole-3,4-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-indole-3,4-dicarbonitrile
• EN300-3181484
• 1699369-96-4

• MDL： MFCD30297904
• Inchi： 1S/C10H5N3/c11-4-7-2-1-3-9-10(7)8(5-12)6-13-9/h1-3,6,13H
• InChI Key： XNGITTFJJOJTIC-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C2C(C#N)=CC=CC1=2

Computed Properties

• Exact Mass: 167.048347172g/mol
• Monoisotopic Mass: 167.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.4Ų

Additional information on 1H-indole-3,4-dicarbonitrile

Exploring the Versatile Applications and Properties of 1H-Indole-3,4-dicarbonitrile (CAS No. 1699369-96-4)

In the ever-evolving field of organic chemistry, 1H-indole-3,4-dicarbonitrile (CAS No. 1699369-96-4) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This heterocyclic compound, characterized by its indole core and two cyano groups, serves as a pivotal building block in pharmaceutical research, material science, and agrochemical development. Researchers and industry professionals are increasingly drawn to its potential, particularly in the synthesis of novel bioactive molecules and functional materials.

The molecular structure of 1H-indole-3,4-dicarbonitrile features an indole scaffold substituted with two nitrile groups at the 3 and 4 positions. This arrangement imparts remarkable electronic properties, making it a valuable intermediate in the design of electron-deficient aromatic systems. The compound's high reactivity, coupled with its ability to participate in various cyclization reactions, has positioned it as a key player in the development of advanced organic frameworks. Its CAS No. 1699369-96-4 is frequently searched in chemical databases, reflecting its growing importance in synthetic chemistry.

One of the most compelling aspects of 1H-indole-3,4-dicarbonitrile is its role in pharmaceutical research. The indole moiety is a privileged structure in drug discovery, often associated with CNS-active compounds and anticancer agents. The presence of the dicarbonitrile functionality enhances its utility as a precursor for heterocyclic expansion reactions, enabling the synthesis of complex molecular architectures. Recent studies have explored its potential in developing kinase inhibitors and GPCR modulators, addressing some of the most pressing challenges in modern medicine.

Beyond pharmaceuticals, 1H-indole-3,4-dicarbonitrile (CAS No. 1699369-96-4) has found applications in material science. Its electron-withdrawing cyano groups contribute to the development of organic semiconductors and luminescent materials. Researchers are investigating its incorporation into OLEDs and photovoltaic devices, where its ability to facilitate charge transport could lead to more efficient energy conversion systems. The compound's thermal stability and solubility profile further enhance its suitability for these advanced applications.

The synthesis of 1H-indole-3,4-dicarbonitrile typically involves cyanation reactions of appropriately substituted indole derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable chemical processes. Analytical characterization of this compound often employs NMR spectroscopy and mass spectrometry, with particular attention to the distinctive signals arising from its nitrile groups and aromatic protons.

Market trends indicate increasing demand for 1H-indole-3,4-dicarbonitrile (CAS No. 1699369-96-4), particularly from contract research organizations and academic laboratories. Suppliers are responding by optimizing production scales and purity standards to meet the needs of diverse research applications. The compound's structure-activity relationship potential continues to drive innovation across multiple disciplines, making it a subject of ongoing investigation in peer-reviewed literature.

From a safety perspective, proper handling of 1H-indole-3,4-dicarbonitrile requires standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, researchers should employ appropriate personal protective equipment when working with this material. Storage recommendations typically suggest anhydrous conditions and protection from light to maintain stability over extended periods.

The future research directions for 1H-indole-3,4-dicarbonitrile (CAS No. 1699369-96-4) appear particularly promising. Computational chemists are employing molecular modeling techniques to predict novel reactivity patterns, while synthetic chemists explore its potential in multicomponent reactions. The compound's versatility ensures its continued relevance in addressing contemporary challenges in medicinal chemistry and functional materials design.

For researchers seeking detailed technical information about 1H-indole-3,4-dicarbonitrile, numerous resources are available through chemical databases and scientific literature. The compound's CAS No. 1699369-96-4 serves as a reliable identifier for accessing spectral data, synthetic protocols, and safety information across various platforms. As investigation into this compound progresses, we can anticipate new discoveries that will further expand its utility across scientific disciplines.